Cas no 53910-96-6 (Thymidine, a-(b-D-glucopyranosyloxy)- (9CI))
53910-96-6 structure
Product Name:Thymidine, a-(b-D-glucopyranosyloxy)- (9CI)
CAS No:53910-96-6
MF:C16H24N2O11
MW:420.368565559387
CID:368570
PubChem ID:124162
Update Time:2025-04-19
Thymidine, a-(b-D-glucopyranosyloxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Thymidine, a-(b-D-glucopyranosyloxy)- (9CI)
- 5-((glucopyranosyloxy)methyl)uracil
- 53910-96-6
- DTXSID90968701
- Thymidine, alpha-(beta-D-glucopyranosyloxy)-
- 1-[(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]pyrimidine-2,4-dione
- J base
- Beta-D-glucosylhydroxymethyluracil
- alpha-(beta-D-Glucopyranosyloxy)thymidine
- beta-Ghmu
- [1-(2-Deoxypentofuranosyl)-4-hydroxy-2-oxo-1,2-dihydropyrimidin-5-yl]methyl hexopyranoside
- DNA base J
-
- Inchi: 1S/C16H24N2O11/c19-3-8-7(21)1-10(28-8)18-2-6(14(25)17-16(18)26)5-27-15-13(24)12(23)11(22)9(4-20)29-15/h2,7-13,15,19-24H,1,3-5H2,(H,17,25,26)/t7-,8+,9+,10?,11+,12-,13+,15+/m0/s1
- InChI Key: LHASLBSEALHFGO-ASZAQJJISA-N
- SMILES: O1[C@H](CO)[C@H](CC1N1C(NC(C(CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=C1)=O)=O)O
Computed Properties
- Exact Mass: 420.138
- Monoisotopic Mass: 420.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _4
- Topological Polar Surface Area: 199A^2
Experimental Properties
- Density: 1.71
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.673
Thymidine, a-(b-D-glucopyranosyloxy)- (9CI) Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
53910-96-6 (Thymidine, a-(b-D-glucopyranosyloxy)- (9CI)) Related Products
- 133697-43-5(1-[(2r,5s)-5-(hydroxymethyl)tetrahydro-2-furanyl]-5-[(pentyloxy)m Ethyl]-2,4(1h,3h)-pyrimidinedione)
- 104639-39-6(2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-b-D-threo-pentofuranosyl)-5-(methoxymethyl)-)
- 133697-42-4(1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidine-2,4-dione)
- 60134-98-7(Thymidine, 3'-O-(1-ethoxyethyl)-)
- 5116-22-3(5-Methoxymethyl-2'-deoxyuridine)
- 5116-24-5(5-Hydroxymethyl-2’-deoxyuridine)
- 133635-61-7(5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione)
- 140360-37-8(Thymidine, 4'-methoxy-(9CI))
- 50621-84-6(Thymidine, 3'-O-(tetrahydro-4-methoxy-2H-pyran-4-yl)-)
- 922508-05-2(Uridine, 2',3'-O-[(1R)-3-amino-3-oxopropylidene]-5-methyl-)
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